Cas no 827629-60-7 (Ethyl (4-isocyanatophenyl)acetate)

• Product Name: Ethyl (4-isocyanatophenyl)acetate
• CAS No: 827629-60-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD09971933
• CID: 1076095
• PubChem ID: 25218976
• Update Time: 2025-04-20

Ethyl (4-isocyanatophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (4-isocyanatophenyl)acetate
• ethyl 2-(4-isocyanatophenyl)acetate
• FT-0678564
• MFCD09971933
• BB 0260712
• SCHEMBL1124189
• 827629-60-7
• VS-14344
• EN300-321514
• AKOS000265549
• Ethyl (4-isocyanatophenyl)acetate, AldrichCPR
• DTXSID00649175
• ALBB-003026
• STK502546
• BBL037652

• MDL： MFCD09971933
• Inchi： 1S/C11H11NO3/c1-2-15-11(14)7-9-3-5-10(6-4-9)12-8-13/h3-6H,2,7H2,1H3
• InChI Key： WJCNECDZVRTPNU-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1)N=C=O)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.7Ų

Ethyl (4-isocyanatophenyl)acetate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT